![molecular formula C21H19ClN2O4S B4181063 2-[(5-chloro-2-methoxybenzoyl)amino]-N-(2-ethoxyphenyl)-3-thiophenecarboxamide](/img/structure/B4181063.png)
2-[(5-chloro-2-methoxybenzoyl)amino]-N-(2-ethoxyphenyl)-3-thiophenecarboxamide
Overview
Description
2-[(5-chloro-2-methoxybenzoyl)amino]-N-(2-ethoxyphenyl)-3-thiophenecarboxamide, also known as CAY10585, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications.
Mechanism of Action
The mechanism of action of 2-[(5-chloro-2-methoxybenzoyl)amino]-N-(2-ethoxyphenyl)-3-thiophenecarboxamide is not fully understood, but it is believed to involve the inhibition of certain proteins involved in cell growth and survival. Specifically, this compound has been shown to inhibit the activity of NF-κB, which is involved in the regulation of inflammation and cell survival. Additionally, this compound has been shown to induce apoptosis, or programmed cell death, in prostate cancer cells.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects in scientific research studies. One study found that this compound inhibited the growth of prostate cancer cells by inducing apoptosis. Another study found that this compound inhibited the activity of NF-κB, which is involved in the regulation of inflammation and cell survival. This suggests that this compound may have potential anti-inflammatory properties.
Advantages and Limitations for Lab Experiments
The advantages of using 2-[(5-chloro-2-methoxybenzoyl)amino]-N-(2-ethoxyphenyl)-3-thiophenecarboxamide in lab experiments include its potential therapeutic applications in cancer treatment and its ability to inhibit the activity of NF-κB. However, the limitations of using this compound in lab experiments include its low yield during synthesis and the lack of understanding of its mechanism of action.
Future Directions
There are several future directions for the study of 2-[(5-chloro-2-methoxybenzoyl)amino]-N-(2-ethoxyphenyl)-3-thiophenecarboxamide. One direction is to further investigate its potential therapeutic applications in cancer treatment. Another direction is to investigate its potential anti-inflammatory properties. Additionally, further research is needed to fully understand the mechanism of action of this compound. Finally, research is needed to optimize the synthesis method of this compound to increase its yield.
Scientific Research Applications
2-[(5-chloro-2-methoxybenzoyl)amino]-N-(2-ethoxyphenyl)-3-thiophenecarboxamide has been studied for its potential therapeutic applications in various scientific research studies. One study found that this compound inhibited the growth of prostate cancer cells by inducing apoptosis, or programmed cell death. Another study found that this compound inhibited the activity of a protein called NF-κB, which is involved in the regulation of inflammation and cell survival. This suggests that this compound may have potential anti-inflammatory properties.
properties
IUPAC Name |
2-[(5-chloro-2-methoxybenzoyl)amino]-N-(2-ethoxyphenyl)thiophene-3-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19ClN2O4S/c1-3-28-18-7-5-4-6-16(18)23-19(25)14-10-11-29-21(14)24-20(26)15-12-13(22)8-9-17(15)27-2/h4-12H,3H2,1-2H3,(H,23,25)(H,24,26) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GQKBGBAYSKCVAP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1NC(=O)C2=C(SC=C2)NC(=O)C3=C(C=CC(=C3)Cl)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19ClN2O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
430.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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